3-Pyrrolidin-1-yl-N-o-tolyl-propionamide

• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol
• IUPAC Name: N-(2-methylphenyl)-3-pyrrolidin-1-ylpropanamide
• InChI: InChI=1S/C14H20N2O/c1-12-6-2-3-7-13(12)15-14(17)8-11-16-9-4-5-10-16/h2-3,6-7H,4-5,8-11H2,1H3,(H,15,17)
• InChI Key: RCJDLWXECMLHIS-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)CCN2CCCC2

Description

3-Pyrrolidin-1-yl-N-o-tolyl-propionamide, also known as α-PVP or flakka, is a synthetic cathinone that belongs to the pyrrolidine class of compounds. It is a psychoactive substance that is commonly used as a recreational drug due to its stimulant and euphoric effects.

Mechanism of Action

The mechanism of action of α-PVP involves the inhibition of the reuptake of dopamine, norepinephrine, and serotonin in the brain. This results in increased levels of these neurotransmitters, leading to the stimulant and euphoric effects associated with α-PVP use.
Biochemical and physiological effects:
The use of α-PVP has been shown to have a range of biochemical and physiological effects. These include increased heart rate and blood pressure, elevated body temperature, and decreased appetite. Additionally, α-PVP use can lead to the release of stress hormones such as cortisol and adrenaline.

Advantages and Limitations for Lab Experiments

The use of α-PVP in lab experiments has several advantages, including its relatively low cost and ease of synthesis. However, there are also several limitations to its use, including its potential for abuse and the lack of standardized dosing protocols.

Future Directions

There are several potential future directions for research on α-PVP. These include further investigation into its potential therapeutic applications, as well as the development of new synthetic cathinones with improved safety profiles. Additionally, research on the long-term effects of α-PVP use is needed to better understand its potential risks and benefits.
Conclusion:
In conclusion, α-PVP is a synthetic cathinone that has been extensively studied for its potential therapeutic applications. Its mechanism of action involves the inhibition of neurotransmitter reuptake, leading to its stimulant and euphoric effects. While the use of α-PVP in lab experiments has several advantages, there are also several limitations to its use. Further research is needed to better understand the potential risks and benefits of α-PVP use.

Synthesis Methods

The synthesis of α-PVP involves the reaction of 1-phenyl-2-propanone with pyrrolidine and hydrochloric acid. The resulting product is then purified to obtain α-PVP in its crystalline form. This method is relatively simple and inexpensive, making it a popular approach for the production of α-PVP.

Scientific Research Applications

α-PVP has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant properties, making it a promising candidate for the treatment of anxiety and depression. Additionally, α-PVP has been investigated for its use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.